2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide

• IUPAC Name: 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C19H24N2O5S/c1-4-26-16-9-11-17(12-10-16)27(23,24)20-13-19(22)21(2)14-15-7-5-6-8-18(15)25-3/h5-12,20H,4,13-14H2,1-3H3
• InChI Key: XLYTXQURXDEVCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC(=O)N(C)CC2=CC=CC=C2OC
• Molecular Formula: C19H24N2O5S
• Molecular Weight: 392.5 g/mol

Description

2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide, also known as EMA401, is a small molecule drug candidate that has been developed for the treatment of chronic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R) and has shown promising results in preclinical studies as a potential therapy for neuropathic pain.

Mechanism of Action

2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide acts as a selective antagonist of the AT2R, which is involved in the regulation of pain signaling pathways. By blocking the AT2R, 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide reduces the activity of pain-sensing neurons and may also modulate the activity of glial cells, which play a role in the development and maintenance of chronic pain.
Biochemical and Physiological Effects:
In addition to its effects on pain signaling pathways, 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide has been shown to have anti-inflammatory and neuroprotective effects in preclinical studies. These effects may be mediated by the modulation of cytokine signaling pathways and the reduction of oxidative stress in neurons.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide is its selectivity for the AT2R, which reduces the risk of off-target effects and toxicity. However, the limited availability of 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide and the complexity of its synthesis may make it difficult to use in large-scale experiments.

Future Directions

Future research on 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide may focus on optimizing its pharmacokinetic properties and developing more efficient synthesis methods. Additionally, clinical trials may be conducted to evaluate the efficacy and safety of 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide in patients with chronic pain. Other potential applications for 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide may include the treatment of inflammatory and neurodegenerative disorders.

Synthesis Methods

The synthesis of 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide involves several steps, starting with the reaction of 2-methoxybenzylamine with acetic anhydride to form N-acetyl-2-methoxybenzylamine. This compound is then reacted with N-methyl-N-(tert-butoxycarbonyl)acetamide to form N-methyl-N-(2-methoxybenzyl)-N-[(tert-butoxycarbonyl)amino]acetamide. The tert-butoxycarbonyl group is then removed by treatment with trifluoroacetic acid, and the resulting compound is reacted with 4-ethoxybenzenesulfonyl chloride to form 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide.

Scientific Research Applications

2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide has been extensively studied in preclinical models of neuropathic pain, including animal models of nerve injury and chemotherapy-induced neuropathy. In these studies, 2-[(4-ethoxyphenyl)sulfonylamino]-N-[(2-methoxyphenyl)methyl]-N-methylacetamide has been shown to reduce pain behaviors and improve sensory function, suggesting that it may be an effective therapy for chronic pain.